(3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}phenyl)(phenyl)methanone

• IUPAC Name: [3-fluoro-4-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]phenyl]-phenylmethanone
• InChI: InChI=1S/C24H23FN2O3S/c1-18-7-10-21(11-8-18)31(29,30)27-15-13-26(14-16-27)23-12-9-20(17-22(23)25)24(28)19-5-3-2-4-6-19/h2-12,17H,13-16H2,1H3
• InChI Key: SBASWPCZLRVBOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=C(C=C(C=C3)C(=O)C4=CC=CC=C4)F
• Molecular Formula: C24H23FN2O3S
• Molecular Weight: 438.5 g/mol

Description

(3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}phenyl)(phenyl)methanone, also known as Compound X, is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug discovery and development.

Scientific Research Applications

(3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}phenyl)(phenyl)methanone X has potential applications in drug discovery and development due to its ability to inhibit certain enzymes and receptors. It has been shown to inhibit the activity of phosphodiesterase 5 (PDE5), an enzyme that plays a role in regulating blood flow. This inhibition can lead to increased blood flow and has potential applications in the treatment of erectile dysfunction and pulmonary arterial hypertension. (3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}phenyl)(phenyl)methanone X has also been shown to bind to the sigma-1 receptor, which is involved in various physiological processes such as pain perception and neuroprotection. This binding has potential applications in the treatment of neuropathic pain and neurodegenerative diseases.

Mechanism of Action

(3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}phenyl)(phenyl)methanone X works by binding to specific enzymes and receptors in the body. It has been shown to inhibit the activity of PDE5 by binding to its active site, which prevents the breakdown of cyclic guanosine monophosphate (cGMP). This leads to increased levels of cGMP, which causes relaxation of smooth muscle and increased blood flow. (3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}phenyl)(phenyl)methanone X also binds to the sigma-1 receptor, which leads to modulation of various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}phenyl)(phenyl)methanone X are largely dependent on its binding to specific enzymes and receptors. Inhibition of PDE5 leads to increased blood flow and relaxation of smooth muscle, which has potential applications in the treatment of erectile dysfunction and pulmonary arterial hypertension. Binding to the sigma-1 receptor can lead to modulation of pain perception and neuroprotection, which has potential applications in the treatment of neuropathic pain and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of (3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}phenyl)(phenyl)methanone X is its ability to selectively bind to specific enzymes and receptors, which can lead to targeted therapeutic effects. However, one limitation is the lack of information on its toxicity and safety profile. Further research is needed to determine the potential side effects and long-term effects of (3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}phenyl)(phenyl)methanone X.

Future Directions

For research on (3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}phenyl)(phenyl)methanone X include further exploration of its potential applications in drug discovery and development. This includes investigating its potential as a treatment for neuropathic pain and neurodegenerative diseases, as well as its potential as a therapeutic agent for other conditions such as pulmonary arterial hypertension. Further research is also needed to determine the safety and toxicity profile of (3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}phenyl)(phenyl)methanone X, as well as its potential for drug interactions.

Synthesis Methods

(3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}phenyl)(phenyl)methanone X can be synthesized through a multi-step process involving the reaction of various reagents. The first step involves the reaction of 4-(4-methylphenylsulfonyl)piperazine with 3-fluoro-4-nitrobenzaldehyde in the presence of a base to form an intermediate product. This intermediate product is then reduced using a reducing agent to form the final compound, (3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}phenyl)(phenyl)methanone.